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Compound of Interest

Compound Name: 3-Chloro-5-nitrobenzoyl chloride

CAS No.: 89629-90-3

Cat. No.: B3058476

Get Quote

High-Fidelity Synthesis of Diaryl Ketones and Pharmaceutical Scaffolds

Executive Summary
3-Chloro-5-nitrobenzoyl chloride is a potent electrophilic building block. Unlike simple

benzoyl chlorides, the presence of electron-withdrawing nitro (-NO₂) and chloro (-Cl) groups at

the meta positions significantly enhances the electrophilicity of the carbonyl carbon. However,

these groups also introduce unique challenges, including Lewis acid complexation and

potential thermal instability. This guide provides a validated protocol for harnessing this

reactivity to synthesize diaryl ketones—key intermediates in the development of PI3K/AKT

pathway inhibitors and hybrid bio-active molecules.
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Parameter Specification

CAS Number
34662-36-7 (Acid Precursor); 121-90-4 (General

Nitrobenzoyl ref)

Molecular Weight 220.01 g/mol

Appearance
Yellow to pale brown crystalline solid or liquid

(low mp)

Reactivity Class High-Reactivity Electrophile (Acylating Agent)

Stability
Moisture Sensitive (Hydrolyzes to acid);

Thermal sensitivity >150°C

Storage Store under inert gas (Ar/N₂), < 8°C, Desiccated

Mechanistic Insight: The "Super-Electrophile" Effect
In a standard Friedel-Crafts reaction, the Lewis acid (e.g., AlCl₃) abstracts a chloride to form an

acylium ion.

Inductive Effect: The -NO₂ and -Cl groups exert strong inductive withdrawal (-I), intensifying

the positive charge density on the carbonyl carbon.

Resonance: Unlike methoxy-substituted analogs, the acylium ion lacks strong resonance

stabilization, making it a "hot" electrophile that reacts rapidly with arenes.

Catalyst Sequestration: The nitro group is a Lewis base. It can coordinate with AlCl₃,

necessitating a stoichiometric excess of the catalyst (typically >1.2 equivalents) to ensure

sufficient free Lewis acid is available to drive the reaction.

Mechanistic Pathway Visualization
The following diagram illustrates the activation of 3-Chloro-5-nitrobenzoyl chloride and its

subsequent attack on an aromatic substrate (e.g., Anisole), highlighting the catalyst

regeneration cycle.
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Figure 1: Mechanistic pathway of Friedel-Crafts acylation. Note the competition for the catalyst

by the nitro group.

Validated Experimental Protocol
Protocol A: Synthesis of 3-Chloro-5-nitrobenzophenone
Derivatives
Target Audience: Medicinal Chemists synthesizing kinase inhibitor scaffolds. Scale: 10 mmol

(scalable to 100 mmol).

Reagents & Materials
Electrophile: 3-Chloro-5-nitrobenzoyl chloride (2.20 g, 10 mmol).

Substrate: Benzene (or substituted arene like Anisole) (10-15 mL, acts as solvent/reactant)

OR DCM (20 mL) + Stoichiometric Arene (10 mmol).

Catalyst: Aluminum Chloride (AlCl₃), anhydrous (1.60 g, 12 mmol - 1.2 eq).

Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

Step-by-Step Procedure
Setup (Moisture Control): Flame-dry a 100 mL two-neck round-bottom flask equipped with a

magnetic stir bar, a reflux condenser, and a CaCl₂ drying tube (or N₂ inlet).

Catalyst Suspension: Add anhydrous AlCl₃ (12 mmol) to dry DCM (15 mL) at 0°C (ice bath).

Stir until a suspension forms.
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Expert Tip: Use granular AlCl₃; powder absorbs moisture too quickly.

Electrophile Addition: Dissolve 3-Chloro-5-nitrobenzoyl chloride (10 mmol) in DCM (5 mL).

Add this solution dropwise to the AlCl₃ suspension over 15 minutes.

Observation: The mixture may turn yellow/orange as the acylium complex forms.

Substrate Addition:

Method A (Liquid Substrate): Add the arene (e.g., Anisole, 10 mmol) dropwise at 0°C.

Method B (Solid Substrate): Dissolve solid arene in minimal DCM and add dropwise.

Reaction Phase:

Allow the mixture to warm to Room Temperature (RT) over 30 minutes.

Stir at RT for 2–4 hours.

Checkpoint: Monitor by TLC (Solvent: 20% EtOAc/Hexane). If starting material remains,

heat to mild reflux (40°C) for 1 hour. Do not overheat (nitro groups can degrade).

Quenching (Critical):

Cool the reaction mixture to 0°C.

Slowly pour the reaction mixture into a beaker containing 50 g of crushed ice and 5 mL of

conc. HCl.

Why HCl? It breaks the strong Aluminum-Product complex and solubilizes aluminum salts.

Workup:

Separate the organic layer.[1]

Extract the aqueous layer with DCM (2 x 20 mL).

Wash combined organics with saturated NaHCO₃ (to remove acid traces) and Brine.
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Dry over anhydrous Na₂SO₄ and concentrate in vacuo.[1]

Purification: Recrystallize from Ethanol/Hexane or perform Flash Column Chromatography.

Data Summary Table
Variable Condition Rationale

Temperature
0°C

RT

Controls exotherm; prevents

nitro-group side reactions.

Catalyst Ratio 1.2 – 1.5 eq
Compensates for AlCl₃

coordination to the Nitro group.

Solvent DCM or DCE
Non-nucleophilic; dissolves the

acylium complex well.

Quench Ice + HCl
Essential to hydrolyze the

stable Ketone-AlCl₃ complex.

Downstream Pharmaceutical Applications
The resulting 3-chloro-5-nitrobenzophenone is a versatile intermediate.[2][3]

Nitro Reduction (

Aniline):

Reaction:

or

.

Application: Creates an aniline handle for urea formation (common in kinase inhibitors).

Chloro Displacement (Suzuki/Buchwald):

The Chlorine atom is activated by the ortho-nitro (if present) or meta-carbonyl electron

withdrawal, facilitating Pd-catalyzed cross-coupling to add bi-aryl complexity.
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Workflow Visualization: From Reagent to Drug Scaffold
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Figure 2: Synthetic workflow converting the reagent into high-value pharmaceutical targets.

Safety & Handling (Critical Process Parameters)
Corrosivity: The reagent hydrolyzes to form HCl gas. Handle only in a fume hood.

Explosion Hazard: Nitro-compounds can be energetic. Avoid distilling the final product to

dryness at high temperatures (>150°C).

Aluminum Chloride: Reacts violently with water. Quench strictly by adding mixture to ice,

never water to mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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